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Compound of Interest

Compound Name: 3-Ethoxysalicylaldehyde

Cat. No.: B1293910

Essential Safety and Handling Guide for 3-
Ethoxysalicylaldehyde

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3-Ethoxysalicylaldehyde. The following procedures
are designed to ensure safe operational handling and disposal, minimizing risks and ensuring a
secure laboratory environment.

Hazard Identification and Safety Summary

3-Ethoxysalicylaldehyde is a chemical that requires careful handling due to its potential
hazards. It is classified as a combustible solid and is known to cause skin and serious eye
irritation.[1] Inhalation of dust may lead to respiratory irritation.[2] Ingestion is harmful.[3] Some
safety data suggests it may be suspected of causing genetic defects and could cause organ
damage through prolonged or repeated exposure.[3] The compound is also sensitive to air and
should be stored under an inert atmosphere.[1][4]

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation), H302 (Harmful if swallowed).[3][4]

Chemical and Physical Properties

A summary of the key quantitative data for 3-Ethoxysalicylaldehyde is presented below for

easy reference.
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Property

Value

Molecular Formula

CoH1003

Molecular Weight 166.17 g/mol [4]

Appearance Light yellow to brown crystalline solid[1][4]
Melting Point 66-68 °C[1][4]

Boiling Point 263-264 °C[1][4]

Storage Temperature

2-8°C under inert gas[2][4]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 3-Ethoxysalicylaldehyde, the following personal

protective equipment is mandatory.

PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[5]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene) and a
lab coat or chemical-resistant
clothing.[5]

Prevents skin contact which

can cause irritation.[1]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator.

Required when handling the
powder to prevent inhalation of
dust, which can irritate the

respiratory system.[6]

Footwear

Closed-toe shoes.

Protects feet from spills and

falling objects.

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is critical for safety.
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Step-by-Step Handling and Use Protocol

e Preparation:
o Ensure a well-ventilated work area, such as a chemical fume hood.
o Confirm that an eyewash station and safety shower are readily accessible.[1]
o Don all required personal protective equipment before handling the chemical.

e Handling:

[e]

Avoid creating dust when handling the solid material.[1]

o

Weigh and transfer the chemical within a fume hood to minimize exposure.

[¢]

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[3]
o Storage:
o Store the compound in its original, tightly sealed container.[1]

o Keep in a cool, dry, and well-ventilated area, under an inert atmosphere (e.g., nitrogen or
argon) at 2-8°C.[2][4]

o Store away from incompatible materials such as oxidizing agents.[1]

Emergency Procedures
e Spill:

o Evacuate the immediate area.
o Ensure proper ventilation.

o Wearing appropriate PPE, sweep up the spilled solid, avoiding dust generation.[1]
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o Collect the material into a suitable, labeled container for disposal.[1]

o Clean the spill area thoroughly.

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention if irritation persists.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
If skin irritation occurs, get medical advice.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1]

o Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[1][7]

Disposal Plan

All waste containing 3-Ethoxysalicylaldehyde must be treated as hazardous waste.
» Waste Collection:

o Collect all waste material (including contaminated PPE) in a clearly labeled, sealed
container.

e Disposal:

o Dispose of the waste through an approved hazardous waste disposal facility.[1] Do not
dispose of it in regular trash or down the drain.

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling 3-
Ethoxysalicylaldehyde from receipt to disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1293910?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1293910?utm_src=pdf-body
https://www.benchchem.com/product/b1293910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal Workflow for 3-Ethoxysalicylaldehyde

Preparation

Assess Hazards & Review SDS ‘

'

Verify Fume Hood & Safety Shower/Eyewash

'

Don Required PPE:
- Goggles
- Gloves
- Lab Coat
- N95 Respirator

Handling & Use

Transfer/Weigh Chemical in Fume Hood L

Perform Experiment

Waste & Disposal “~.Emergency Response

Collect Waste in Labeled Container

\

Dispose via Approved Hazardous Waste Facility‘

Close Container & Return to Storage Exposure Occurs

Follow Spill Cleanup Protocol

|Administer First Aid & Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Ethoxysalicylaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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